Cas no 84823-59-6 (3-Nonanone, 7-hydroxy-4,6-dimethyl-, (4S,6R,7R)-)

• Product name: 3-Nonanone, 7-hydroxy-4,6-dimethyl-, (4S,6R,7R)-
• CAS No: 84823-59-6
• MF: C₁₁H₂₂O₂
• MW: 186.291
• CID: 4221014
• PubChem ID: 12783277

3-Nonanone, 7-hydroxy-4,6-dimethyl-, (4S,6R,7R)- Chemical and Physical Properties

Names and Identifiers

• 3-Nonanone, 7-hydroxy-4,6-dimethyl-, (4S,6R,7R)-
• DTXSID901018823
• (4S,6R,7R)-7-Hydroxy-4,6-dimethyl-3-nonanone
• 84823-59-6
• NS00113939

• Inchi： InChI=1S/C11H22O2/c1-5-10(12)8(3)7-9(4)11(13)6-2/h8-10,12H,5-7H2,1-4H3/t8-,9+,10-/m1/s1
• InChI Key： YEKDTNYNLCQHPV-KXUCPTDWSA-N

Computed Properties

• Exact Mass: 186.161979940Da
• Monoisotopic Mass: 186.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.4